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Compound of Interest

Compound Name: Threne brilliant violet 3b

Cat. No.: B15288705

An In-depth Technical Guide to Threne Brilliant Violet 3B
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and experimental analysis of Threne Brilliant Violet 3B. This document is intended
for researchers, scientists, and professionals in drug development who require detailed
technical information on this compound. Threne Brilliant Violet 3B, also known by its Colour
Index name Vat Violet 9, is a polycyclic vat dye.[1][2] Its primary application lies in the textile
industry for dyeing cotton and other cellulosic fibers.[3] This guide summarizes its key
quantitative data, details a relevant experimental protocol for its degradation, and provides
visualizations for the experimental workflow.

Molecular and Physicochemical Properties

The fundamental properties of Threne Brilliant Violet 3B are summarized below. This data is
compiled from comprehensive chemical databases and provides a quantitative foundation for
any research involving this molecule.
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Property Value Source(s)
Molecular Weight 535.39 g/mol [1114]
Molecular Formula C34H15BrO2 [1][5][6]
CAS Number 1324-17-0 [1]12114]
O-
bromononacyclo[18.10.2.22,5.0
3’16_04,13_06’11_017’31_021'26_028,32]t
IUPAC Name etratriaconta- [5]
1(30),2,4,6(11),7,9,13,15,17(3
1),18,20(32),21,23,25,28,33-
hexadecaene-12,27-dione
C.l. Vat Violet 9,
Synonyms Bromoisoviolanthrone, [1][4]16]
Indanthren Brilliant Violet 3B
Density 1.657 g/cm3 [6]
XLogP3 8.7-8.9 [5][6]
PSA (Polar Surface Area) 34.14 A2 [6]

Experimental Protocols

While information on the biological activity or involvement of Threne Brilliant Violet 3B in

signaling pathways is not available in the current scientific literature, its environmental impact

and degradation have been studied. Below is a detailed experimental protocol for the

photocatalytic degradation of this dye, a critical process for wastewater treatment in the textile

industry.[2][7][8]

Protocol: Photocatalytic Degradation of Threne Brilliant

Violet 3B

This protocol is adapted from a study on the degradation and mineralization of Violet-3B dye

using a C-N-codoped TiO2 photocatalyst under visible light.[2][7][8]
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Objective: To degrade and mineralize Threne Brilliant Violet 3B in an aqueous solution using
a photocatalyst and visible light irradiation.

Materials:

Threne Brilliant Violet 3B (Vat Violet 9) powder[2]
e C-N-codoped TiO:z catalyst[2]

e Deionized water[2]

« Visible halogen lamp (as a light source)[8]

e Magnetic stirrer

e pH meter

o Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for
concentration measurement

o Total Organic Carbon (TOC) analyzer
Methodology:

e Preparation of Stock Solution: A stock solution of Threne Brilliant Violet 3B (e.g., 100 mg/L)
is prepared by dissolving a precise amount of the dye powder in deionized water.[2][7]

o Experimental Setup:

o A specific volume of the dye solution with a known initial concentration (e.g., 5 mg/L) is
placed in a reaction vessel.[2][7]

o The C-N-codoped TiO2 catalyst is added to the solution at a specific dosage (e.g., 0.3 g/L).
[21[8]

o The suspension is stirred in the dark for a set period (e.g., 30-60 minutes) to establish
adsorption-desorption equilibrium between the dye and the catalyst surface.
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e Photocatalytic Reaction:
o The visible halogen lamp is turned on to initiate the photodegradation process.[8]
o The solution is continuously stirred to ensure homogeneity.

o Aliquots of the suspension are withdrawn at regular time intervals (e.g., every 30 minutes
for 240 minutes).[8]

o Sample Analysis:
o The collected aliquots are centrifuged or filtered to remove the catalyst particles.

o The concentration of the remaining Threne Brilliant Violet 3B is measured using a
spectrophotometer at its maximum absorbance wavelength or by HPLC.[8]

o The percentage of degradation is calculated based on the change in dye concentration
over time.

¢ Mineralization Analysis:

o The extent of mineralization (conversion of the organic dye into COz, H20, etc.) is
determined by measuring the Total Organic Carbon (TOC) of the initial and final samples
using a TOC analyzer.[3][8]

Signaling Pathways and Logical Relationships

There is currently no documented evidence to suggest that Threne Brilliant Violet 3B is
directly involved in specific biological signaling pathways. Its primary characterization is as a
synthetic dye for industrial applications.

The logical workflow for the experimental protocol described above can be visualized to better
understand the sequence of operations and the relationships between different stages of the
experiment.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.researchgate.net/publication/335039246_Degradation_and_mineralization_of_violet-3B_dye_using_C-N-codoped_TiO2_photocatalyst
https://www.researchgate.net/publication/335039246_Degradation_and_mineralization_of_violet-3B_dye_using_C-N-codoped_TiO2_photocatalyst
https://www.benchchem.com/product/b15288705?utm_src=pdf-body
https://www.researchgate.net/publication/335039246_Degradation_and_mineralization_of_violet-3B_dye_using_C-N-codoped_TiO2_photocatalyst
https://koreascience.kr/article/JAKO202025465016635.page
https://www.researchgate.net/publication/335039246_Degradation_and_mineralization_of_violet-3B_dye_using_C-N-codoped_TiO2_photocatalyst
https://www.benchchem.com/product/b15288705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Stock Solution
Preparation

Experimental Setup
(Dye + Catalyst)

Adsorption-Desorption
Equilibrium (in dark)

Photocatalytic Reaction

(Visible Light On)

at regular intervals

Periodic Sampling

I
l |
Analysis Mineralization
(HPLC / Spectrophotometry) Analysis (TOC)

Degradation & Mineralization
Results

Click to download full resolution via product page

Workflow for Photocatalytic Degradation of Threne Brilliant Violet 3B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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